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Compound of Interest

Compound Name: 5-Pyrrolidinoamylamine

Cat. No.: B1365519

Acknowledgment of Request and Request for
Clarification

To the Researchers, Scientists, and Drug Development Professionals,
We have received your request for a detailed technical guide on 5-Pyrrolidinoamylamine.

Upon conducting a thorough preliminary search for this specific chemical entity, we have been
unable to locate any substantive scientific literature, established experimental protocols, or a
confirmed Chemical Abstracts Service (CAS) number corresponding to "5-
Pyrrolidinoamylamine."

Our search results for structurally related queries and potential CAS number associations have
instead consistently directed us to information regarding p-Tolunitrile (also known as 4-
Methylbenzonitrile), a compound with the CAS number 104-85-8.[1][2][3][4][5] This chemical is
primarily documented as an intermediate in the synthesis of pharmaceuticals and
agrochemicals.[1]

To ensure the scientific integrity and utility of the content we provide, we must pause and
request your assistance in clarifying the subject of your inquiry. It is possible that "5-
Pyrrolidinoamylamine” may be a novel compound, a less common synonym, or that there
may be a typographical error in the name.
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Could you please verify the chemical name and, if possible, provide a CAS number or any
other identifying information for the compound you wish for us to cover?

Once the correct compound is identified and sufficient information can be gathered, we will
proceed with creating the comprehensive application notes and protocols you have requested,
adhering to the highest standards of scientific accuracy and detail.

We look forward to your clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 4-Methylbenzonitrile (104-85-8) at Nordmann - nordmann.global [nordmann.global]

e 2. p-Tolunitrile | 104-85-8 [chemicalbook.com]

o 3. pharmaffiliates.com [pharmaffiliates.com]

e 4. 4-Methyl benzonitrile, 98% | 104-85-8 | p-Tolunitrile, 4-Methylbenzonitrile [ottokemi.com]
¢ 5. lobachemie.com [lobachemie.com]

 To cite this document: BenchChem. [Standard experimental protocols using 5-
Pyrrolidinoamylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1365519#standard-experimental-protocols-using-5-
pyrrolidinoamylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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